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Compound of Interest

Compound Name:
(2-Fluorophenyl)methyl

chloroformate

CAS No.: 1326308-94-4

Cat. No.: B2924365 Get Quote

Executive Summary & Chemical Profile
(2-Fluorophenyl)methyl chloroformate (CAS: 1326308-94-4) is a reactive benzyl

chloroformate derivative widely used as a protecting group reagent in organic synthesis. Like

its parent compound, benzyl chloroformate (Cbz-Cl), it presents significant safety challenges

due to its lachrymatory properties, corrosivity, and hydrolytic instability.

Effective disposal requires understanding its reactivity: upon contact with water or bases, it

decomposes to release hydrogen chloride (HCl), carbon dioxide (CO₂), and 2-fluorobenzyl

alcohol. Uncontrolled disposal can lead to container over-pressurization (explosion risk) or toxic

gas release.
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Property Data

CAS Number 1326308-94-4

Functional Group Chloroformate (-O-CO-Cl)

Key Hazards
Corrosive (Skin/Eye), Lachrymator, Moisture

Sensitive

Reactive Byproducts
HCl (gas/mist), CO₂ (gas), 2-Fluorobenzyl

alcohol

Disposal Class
RCRA Corrosive/Reactive (D002/D003

characteristics)

Hazard Identification & Risk Assessment
Before initiating any disposal procedure, a risk assessment must be performed. The primary

risks during disposal are exothermic runaway and gas evolution.

Hydrolysis Risk: Adding water directly to the pure chemical generates HCl gas violently.

Pressurization: Neutralization releases CO₂. Sealed vessels will rupture.

Inhalation: Vapors are potent lachrymators (tear-inducing) and respiratory irritants.

Personal Protective Equipment (PPE) Matrix
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Component Specification Rationale

Eye/Face
Chemical Splash Goggles +

Face Shield

Essential protection against

lachrymatory vapors and

corrosive splashes.[1][2]

Hand
Silver Shield® (Laminate) or

Double Nitrile (0.11mm min)

Chloroformates permeate

standard latex/thin nitrile

rapidly. Change outer gloves

immediately upon splash.

Respiratory Fume Hood (Required)

Do not handle outside a

certified fume hood. If spill

occurs outside hood, use full-

face respirator with organic

vapor/acid gas cartridges.

Body
Chemical-Resistant Apron +

Lab Coat

Prevents skin burns from

splashes.

Operational Disposal Protocols
Protocol A: Small-Scale In-Lab Neutralization (< 50 mL)
Use this protocol for quenching reaction residues, cleaning glassware, or disposing of small

expired aliquots.

Principle: Controlled alkaline hydrolysis converts the toxic chloroformate into relatively benign

2-fluorobenzyl alcohol, sodium chloride, and carbon dioxide.

Reagents Required:

Sodium Hydroxide (NaOH) 2.5 M solution (or Saturated Sodium Carbonate)

Ice bath

Organic solvent (Dichloromethane or Ethyl Acetate) - Optional, to dilute

Step-by-Step Procedure:
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Preparation: Set up a 3-neck round-bottom flask equipped with a stir bar and a dropping

funnel inside a functioning fume hood.

Cooling: Charge the flask with the alkaline solution (2.5 M NaOH). Use a 20:1 molar excess

of base to chloroformate. Cool the flask to 0–5°C using an ice bath.

Dilution (Recommended): If the chloroformate is pure, dilute it 1:5 with an inert solvent (e.g.,

dichloromethane) to moderate the reaction rate.

Addition: Add the chloroformate solution dropwise to the stirring basic solution.

Critical Control Point: Monitor temperature. Do not let it exceed 20°C.[3]

Observation: Vigorous bubbling (CO₂) will occur. Ensure the system is vented (not

sealed).

Completion: After addition is complete, remove the ice bath and allow the mixture to stir at

room temperature for 1–2 hours.

Verification: Check the pH. It should remain basic (pH > 10). If acidic, add more base.

Separation: The resulting mixture contains 2-fluorobenzyl alcohol (organic) and brine

(aqueous).

Option 1: Collect the entire mixture as Halogenated Organic Waste.

Option 2: Perform a phase separation. Dispose of the aqueous layer (if permitted by local

EHS) and the organic layer separately. Recommendation: Dispose of the total mixture as

chemical waste to minimize exposure.

Protocol B: Empty Container Management
Empty bottles can retain lethal amounts of residual vapor.

Rinse: In a fume hood, rinse the "empty" bottle 3 times with a low-boiling solvent (e.g.,

Acetone or DCM).

Quench Rinsate: Treat the rinsate as active waste (see Protocol A).
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De-label: Deface the label and mark as "Triple Rinsed."

Disposal: Cap the bottle loosely (to prevent pressure buildup from any residual hydrolysis)

and dispose of according to glass waste or hazardous debris regulations.

Protocol C: Commercial Disposal (Large Quantities)
For expired stock bottles > 50 mL or bulk waste.

Do NOT neutralize large volumes in-lab. The heat generation and gas evolution are too

dangerous for standard glassware.

Segregation: Keep in original container if intact. If corroded, place the entire bottle into a

chemically resistant secondary container (overpack).

Labeling: Label clearly: "Hazardous Waste - (2-Fluorophenyl)methyl chloroformate.

Corrosive, Toxic, Water Reactive."[4]

Storage: Store in a cool, dry, flammable cabinet away from bases, alcohols, and water

sources until pickup.

Hand-off: Transfer to a certified hazardous waste contractor (e.g., Veolia, Clean Harbors).

Ensure the manifest lists "Chloroformates" to prevent accidental bulking with aqueous

wastes.

Emergency Response Workflows
Spill Response Decision Logic
Immediate actions for accidental release.
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Spill Detected

Assess Volume & Location

Small (< 10 mL) 
Inside Fume Hood

Contained

Large (> 10 mL) 
OR Outside Hood

Uncontained/High Risk

Don PPE:
Goggles, Face Shield,

Laminate Gloves

Evacuate Lab Immediately
Activate Fire Alarm if necessary

Call EHS / Emergency ResponseCover with Dry Sand/Vermiculite
(DO NOT use paper towels)

Scoop into jar
Label as Hazardous Waste

Wipe surface with
dilute NaOH & soap

Click to download full resolution via product page

Figure 1: Decision logic for spill management.[4][5][6] Note that paper towels should be

avoided for primary absorption as they can ignite or degrade rapidly with pure chloroformates.

Mechanistic Insight: The Hydrolysis Pathway
Understanding the chemistry is vital for safety. The neutralization is not just "mixing"; it is a

chemical degradation.
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Safety Implications
(2-Fluorophenyl)methyl

chloroformate

Unstable
Carbonic Acid

 Hydrolysis 

Exothermic Heat

+ H2O / OH-

2-Fluorobenzyl Alcohol
+ CO2 (Gas) + Cl-

 Decarboxylation
(Gas Evolution) 

Pressure Buildup

Click to download full resolution via product page

Figure 2: Hydrolysis pathway showing the critical decarboxylation step that generates pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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